Cas no 18945-65-8 (3-Methylbenzylphosphonic acid)

• Product Name: 3-Methylbenzylphosphonic acid
• CAS No: 18945-65-8
• MF: C₈H₁₁O₃P
• MW: 186.144903421402
• MDL: MFCD03411186
• CID: 134480
• PubChem ID: 2773799
• Update Time: 2025-09-27

3-Methylbenzylphosphonic acid Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,P-[(3-methylphenyl)methyl]-
• (3-METHYLBENZYL)PHOSPHONIC ACID
• (3-methylphenyl)methylphosphonic acid
• 3-Methylbenzylphosphonic acid
• m-methylbenzylphosphonic acid
• m-Xylylphosphonsaeure
• (3-Methylbenzyl)phosphonic acid, 98 %
• DTXSID90378720
• CS-0324089
• 18945-65-8
• PS-11638
• AKOS015911997
• MFCD03411186
• J-012227
• Phosphonic acid, P-[(3-methylphenyl)methyl]-
• SCHEMBL7646261
• m-tolylmethylphosphonic acid
• (3-METHYLBENZYL)PHOSPHONICACID

• MDL： MFCD03411186
• Inchi： 1S/C8H11O3P/c1-7-3-2-4-8(5-7)6-12(9,10)11/h2-5H,6H2,1H3,(H2,9,10,11)
• InChI Key： YSZXYVIDVAUMLH-UHFFFAOYSA-N
• SMILES： P(CC1C=CC=C(C)C=1)(=O)(O)O

Computed Properties

• Exact Mass: 186.04500
• Monoisotopic Mass: 186.04458121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.318
• Boiling Point: 386.1°Cat760mmHg
• Flash Point: 187.3°C
• Refractive Index: 1.564
• PSA: 67.34000
• LogP: 1.67270

3-Methylbenzylphosphonic acid Security Information

• Hazard Statement： Corrosive
• Hazardous Material Identification：